Cas no 280142-79-2 (1-(7-bromo-2H-benzo[b][1,4]oxazin-4(3H)-yl)ethanone)

• Product Name: 1-(7-bromo-2H-benzo[b][1,4]oxazin-4(3H)-yl)ethanone
• CAS No: 280142-79-2
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• CID: 828714
• PubChem ID: 18008959
• Update Time: 2025-04-19

1-(7-bromo-2H-benzo[b][1,4]oxazin-4(3H)-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(7-bromo-2H-benzo[b][1,4]oxazin-4(3H)-yl)ethanone
• 1-(7-bromo-2,3-dihydro-1,4-benzoxazin-4-yl)ethanone
• 2H-1,4-BENZOXAZINE, 4-ACETYL-7-BROMO-3,4-DIHYDRO-
• 1-(7-Bromo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)ethanone

• Inchi： 1S/C10H10BrNO2/c1-7(13)12-4-5-14-10-6-8(11)2-3-9(10)12/h2-3,6H,4-5H2,1H3
• InChI Key： ONWGUNGDCHEJIC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OCCN2C(C)=O

Computed Properties

• Exact Mass: 254.9895
• Monoisotopic Mass: 254.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.544
• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines